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Compound of Interest

Compound Name: Azido-PEG3-SS-NHS

Cat. No.: B12415509

For Researchers, Scientists, and Drug Development Professionals

The heterobifunctional crosslinker, Azido-PEG3-SS-NHS, is a valuable tool in bioconjugation,
particularly for the development of antibody-drug conjugates (ADCs) and other targeted
therapeutics. Its unique structure, featuring a terminal azide for "click" chemistry, a polyethylene
glycol (PEG) spacer for enhanced solubility, a cleavable disulfide bond for controlled release,
and an N-hydroxysuccinimide (NHS) ester for amine reactivity, necessitates precise
characterization to ensure the quality and efficacy of the final conjugate. Mass spectrometry
(MS) stands as a cornerstone technique for the comprehensive analysis of this linker and its
conjugates.

This guide provides a comparative overview of the mass spectrometric characterization of
Azido-PEG3-SS-NHS, offering insights into expected data, experimental protocols, and
comparisons with alternative linkers.

Data Presentation: Expected Mass Spectrometry
Data

The characterization of Azido-PEG3-SS-NHS by mass spectrometry primarily involves
confirming its molecular weight and identifying its characteristic fragmentation patterns.
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Analysis

Expected m/z (Monoisotopic
Mass)

Notes

Intact Mass (as sodium
adduct)

459.10

The molecular weight of Azido-
PEG3-SS-NHS is 436.11 g/mol
. In electrospray ionization

(ESI), it is commonly observed

as a sodium adduct ([M+Na]*).

**Major Fragment 1 (Loss of
Nz) *k

408.11

A characteristic fragmentation
of azide-containing
compounds is the loss of
nitrogen gas (N2),
corresponding to a mass

difference of 28 Da.

Major Fragment 2 (Cleavage of
Disulfide Bond)

Varies

Under reducing conditions or
certain MS fragmentation
techniques (e.g., CID, ETD),
the disulfide bond can be
cleaved, yielding fragments
corresponding to the azide-
PEG3-thiol and the NHS-ester-

containing thiol portions.

Major Fragment 3 (Hydrolysis
of NHS Ester)

322.12

The NHS ester is susceptible
to hydrolysis, resulting in a
carboxylic acid. This can be
observed as a separate peak

or as a fragment.

Mandatory Visualization
Chemical Structure of Azido-PEG3-SS-NHS
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Caption: Structure of Azido-PEG3-SS-NHS linker.

Mass Spectrometry Fragmentation Pathway
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Caption: Fragmentation of Azido-PEG3-SS-NHS in MS.

Comparison with Alternative Linkers

Azido-PEG3-SS-NHS SMCC Hydrazone Linker

Cleavable (Disulfide) Non-cleavable Cleavable (Acid-labile)
Click Chemistry (Azide) Thiol Reactive (Maleimide) Carbonyl Reactive (Hydrazide)
Amine Reactive (NHS) Amine Reactive (NHS) Variable Reactivity
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 To cite this document: BenchChem. [Characterization of Azido-PEG3-SS-NHS Conjugates
by Mass Spectrometry: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b12415509#characterization-of-azido-peg3-ss-nhs-
conjugates-by-mass-spectrometry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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